Cas no 110453-29-7 (1H-Imidazole, 4-pentyl-)

• Product Name: 1H-Imidazole, 4-pentyl-
• CAS No: 110453-29-7
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 1194158
• PubChem ID: 14225141
• Update Time: 2025-04-20

1H-Imidazole, 4-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-pentyl-
• 5-pentyl-1H-imidazole
• 110453-29-7
• AKOS006359067
• SCHEMBL469143
• 4-pentylimidazole
• DTXSID30557658

• Inchi： 1S/C8H14N2/c1-2-3-4-5-8-6-9-7-10-8/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key： QTNOWIJWHWQTTF-UHFFFAOYSA-N
• SMILES： N1C=NC=C1CCCCC

Computed Properties

• Exact Mass: 137.10799
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 83.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 25.78